Cas no 6334-60-7 (2-[6-(4,5-dihydro-1h-imidazol-2-ylsulfanyl)hexylsulfanyl]-4,5-dihydro-1h-imidazole;hydrobromide)

2-[6-(4,5-dihydro-1h-imidazol-2-ylsulfanyl)hexylsulfanyl]-4,5-dihydro-1h-imidazole;hydrobromide structure
6334-60-7 structure
Product Name:2-[6-(4,5-dihydro-1h-imidazol-2-ylsulfanyl)hexylsulfanyl]-4,5-dihydro-1h-imidazole;hydrobromide
CAS No:6334-60-7
MF:C12H23BrN4S2
MW:367.371818780899
CID:959857
PubChem ID:54605374
Update Time:2025-04-19

2-[6-(4,5-dihydro-1h-imidazol-2-ylsulfanyl)hexylsulfanyl]-4,5-dihydro-1h-imidazole;hydrobromide Chemical and Physical Properties

Names and Identifiers

    • 2-[6-(4,5-dihydro-1H-imidazol-2-ylsulfanyl)hexylsulfanyl]-4,5-dihydro-1H-imidazole,hydrobromide
    • 2-[6-(4,5-dihydro-1h-imidazol-2-ylsulfanyl)hexylsulfanyl]-4,5-dihydro-1h-imidazole
    • hydrobromide
    • NSC29211
    • NSC-29211
    • 2,2'-(Hexane-1,6-diyldisulfanediyl)di(4,5-dihydro-1H-imidazole)--hydrogen bromide (1/1)
    • DTXSID00714014
    • 6334-60-7
    • 2-[6-(4,5-dihydro-1h-imidazol-2-ylsulfanyl)hexylsulfanyl]-4,5-dihydro-1h-imidazole;hydrobromide
    • Inchi: 1S/C12H22N4S2.BrH/c1(3-9-17-11-13-5-6-14-11)2-4-10-18-12-15-7-8-16-12;/h1-10H2,(H,13,14)(H,15,16);1H
    • InChI Key: XIDKBLUSTKMIMO-UHFFFAOYSA-N
    • SMILES: Br.S(C1=NCCN1)CCCCCCSC1=NCCN1

Computed Properties

  • Exact Mass: 366.05500
  • Monoisotopic Mass: 366.05475g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 9
  • Complexity: 275
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 99.4Ų

Experimental Properties

  • PSA: 99.38000
  • LogP: 2.41850
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